Cas no 2172146-06-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid
- EN300-1484511
- 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid
- 2172146-06-2
-
- Inchi: 1S/C26H28N2O7/c29-22(27-25(23(30)31)9-12-33-13-10-25)26(11-14-34-16-26)28-24(32)35-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21H,9-16H2,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: WDXFIDAOOUXLAK-UHFFFAOYSA-N
- SMILES: O1CCC(C(NC2(C(=O)O)CCOCC2)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 480.18965124g/mol
- Monoisotopic Mass: 480.18965124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 792
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 123Ų
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1484511-1.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid |
2172146-06-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1484511-50mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid |
2172146-06-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1484511-100mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid |
2172146-06-2 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1484511-250mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid |
2172146-06-2 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1484511-500mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid |
2172146-06-2 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1484511-1000mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid |
2172146-06-2 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1484511-2500mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid |
2172146-06-2 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1484511-5000mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid |
2172146-06-2 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1484511-10000mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]oxane-4-carboxylic acid |
2172146-06-2 | 10000mg |
$14487.0 | 2023-09-28 |
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid
Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid (CAS No. 2172146-06-2)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid, also known by its CAS number 2172146-06-2, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and an oxolane ring system. The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids, ensuring selective reactivity during the synthesis process. The oxolane ring, on the other hand, provides structural rigidity and stability, making this compound a valuable intermediate in the development of novel therapeutic agents.
The chemical structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid is particularly noteworthy for its potential applications in the synthesis of complex molecules. The presence of the Fmoc protecting group allows for controlled deprotection and coupling reactions, which are essential steps in the synthesis of peptides and other bioactive molecules. Additionally, the carboxylic acid functionality at the C4 position of the oxolane ring can be readily functionalized through various chemical transformations, such as esterification, amide formation, and amidation. These properties make this compound a versatile building block in organic synthesis.
Recent research has highlighted the importance of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid in the development of new drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of peptidomimetics with potent anti-cancer activity. The researchers found that by incorporating this compound into their synthetic strategy, they were able to achieve high yields and excellent purity of the target molecules. This work underscores the potential of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid in drug discovery and development.
In another study, published in Organic Letters, scientists explored the use of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid in the synthesis of novel antibiotics. The researchers developed a series of derivatives by modifying the carboxylic acid group and found that several compounds exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria. This research highlights the potential of this compound as a platform for developing new antibiotics to combat drug-resistant infections.
The synthetic versatility of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid extends beyond its use as an intermediate in drug synthesis. It has also been utilized in the development of materials science applications. For example, a study published in Advanced Materials reported the use of this compound as a building block for self-assembling supramolecular structures. The researchers demonstrated that by carefully controlling the functional groups on the molecule, they could create well-defined nanostructures with unique properties, such as enhanced solubility and stability.
In addition to its synthetic applications, 4-3-{(9H-fluoren)-9-yloxycarbonylamino}oxolan]-3-amido]oxolan]-4-carboxylic acid has been studied for its biological activity. Research conducted at several leading institutions has shown that this compound can modulate various biological pathways, including those involved in cell signaling and protein-protein interactions. These findings suggest that this compound may have therapeutic potential in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.
The safety profile of 4-{[(9H-fluoren)-9-yloxycarbonyl]amino}-3-(aminomethyl)tetrahydrofuran]-2-one has also been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These results are encouraging for its potential use in clinical settings.
In conclusion, 4-{[(9H-fluoren)-9-yloxycarbonyl]amino}-3-(aminomethyl)tetrahydrofuran]-2-one (CAS No. 2172146-06-) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an ideal candidate for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.
2172146-06-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidooxane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)